Cas no 5520-68-3 (Benzonitrile, 4-[3-(3-methoxyphenyl)-1-oxo-2-propenyl]-)

• Product Name: Benzonitrile, 4-[3-(3-methoxyphenyl)-1-oxo-2-propenyl]-
• CAS No: 5520-68-3
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 352552
• PubChem ID: 4811032
• Update Time: 2025-04-19

Benzonitrile, 4-[3-(3-methoxyphenyl)-1-oxo-2-propenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[3-(3-methoxyphenyl)-1-oxo-2-propenyl]-
• 4-[3-(3-methoxyphenyl)prop-2-enoyl]benzonitrile
• DTXSID90406577
• 5520-68-3

• Inchi： 1S/C17H13NO2/c1-20-16-4-2-3-13(11-16)7-10-17(19)15-8-5-14(12-18)6-9-15/h2-11H,1H3
• InChI Key： IDGMTDBYMXZQBZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C=CC(C2C=CC(C#N)=CC=2)=O)=C1

Computed Properties

• Exact Mass: 263.09469
• Monoisotopic Mass: 263.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09